Ethyl thiooxamate

Description

Ethyl thiooxamate, also known as ethyl 2-amino-2-thioxoacetate, is a chemical compound with the molecular formula $C_4H_7NO_2S$ and a molecular weight of 133.17 g/mol . It appears as a crystalline powder, typically yellow to orange or ochre in color . Ethyl thiooxamate has a melting point range of 60 to 66°C . It is soluble in chloroform . The compound should be stored in a dark, dry place at room temperature or refrigerated between 0-10°C under inert gas due to its light and air sensitivity .

Ethyl thiooxamate is used as a laboratory chemical in research . It is also known by several synonyms, including ethyl 2-amino-2-thioxoacetate, ethyl 2-thiooxamate, and ethyl aminothioxoacetate . Ethyl thiooxamate is associated with hazard statements H315, H319, and H335, indicating it can cause skin and serious eye irritation, and may cause respiratory irritation . Appropriate safety measures, such as wearing protective gloves, clothing, and eye protection, and ensuring adequate ventilation, should be taken when handling this chemical .

A similar compound is thiooxamide, which is the simplest organic thioamide and has the formula $C_2H_4N_2S_2$. It's used as a reagent for the determination of certain metals. Another related compound is ethyl oxamate, which has a similar structure but lacks the thioxo group.

• CAS No.: 16982-21-1
• Product Name: Ethyl thiooxamate
• Molecular Formula: C4H7NO2S
• Molecular Weight: 133.17 g/mol
• IUPAC Name: ethyl 2-amino-2-sulfanylideneacetate
• Standard InChI: InChI=1S/C4H7NO2S/c1-2-7-4(6)3(5)8/h2H2,1H3,(H2,5,8)
• Standard InChIKey: YMBMCMOZIGSBOA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=S)N
• Canonical SMILES: CCOC(=O)C(=S)N
• Synonyms: Ethyl Aminothioxoacetate; 2-Amino-2-thioxo-acetic Acid Ethyl Ester; Aminothioxo-acetic Acid Ethyl Ester; (Amino)(thioxo)acetic Acid Ethyl Ester; 2-Thiooxamic Acid Ethyl Ester; Ethyl 2-Amino-2-thioxoacetate; NSC 174676
• PubChem Compound: 2733398
• Last Modified: Sep 14 2023